Cas no 128092-72-8 (Benzenemethanol, 2-fluoro-a-(4-fluorophenyl)-a-phenyl-)

• Product Name: Benzenemethanol, 2-fluoro-a-(4-fluorophenyl)-a-phenyl-
• CAS No: 128092-72-8
• MF: C₁₉H₁₄F₂O
• MW: 296.310672283173
• MDL: MFCD25977181
• CID: 1222787
• PubChem ID: 14579819
• Update Time: 2025-07-31

Benzenemethanol, 2-fluoro-a-(4-fluorophenyl)-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-fluoro-a-(4-fluorophenyl)-a-phenyl-
• (2-fluorophenyl)-(4-fluorophenyl)phenylmethanol
• (RS)-(2-Fluorophenyl)(4-fluorophenyl)phenylmethanol
• Flutrimazole carbinol
• (2-Fluorophenyl)(4-fluorophenyl)(phenyl)methanol
• JLU7MHV7FP
• Benzenemethanol, 2-fluoro-alpha-(4-fluorophenyl)-alpha-phenyl-
• BS-50673
• MFCD25977181
• A921457
• SY039732
• 128092-72-8
• (2-Fluorophenyl)(4-fluorophenyl)phenylmethanol
• C19H14F2O
• 2-Fluoro-alpha-(4-fluorophenyl)-alpha-phenylbenzenemethanol
• Y11163
• SCHEMBL1443904
• Flutrimazole Impurity B [EP Impurity]
• OBUSEBRACGMKSM-UHFFFAOYSA-N
• (2-fluorophenyl)-(4-fluorophenyl) phenylmethanol
• CS-0085458
• (2-fluorophenyl)-(4-fluorophenyl)-phenylmethanol

• MDL： MFCD25977181
• Inchi： 1S/C19H14F2O/c20-16-12-10-15(11-13-16)19(22,14-6-2-1-3-7-14)17-8-4-5-9-18(17)21/h1-13,22H
• InChI Key： OBUSEBRACGMKSM-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1C=CC=CC=1)(C1C=CC(=CC=1)F)O

Computed Properties

• Exact Mass: 296.10100
• Monoisotopic Mass: 296.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 86.4-86.8 ºC
• Solubility: Insuluble (3.6E-3 g/L) (25 ºC),
• PSA: 20.23000
• LogP: 4.24900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on Benzenemethanol, 2-fluoro-a-(4-fluorophenyl)-a-phenyl-

Benzenemethanol, 2-Fluoro-α-(4-Fluorophenyl)-α-Phenyl- (CAS No. 128092-72-8): A Comprehensive Overview

Benzenemethanol, 2-fluoro-α-(4-fluorophenyl)-α-phenyl- (CAS No. 128092-72-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Fluoro-substituted benzyl alcohol, has garnered considerable attention due to its unique structural features and potential biological activities. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, and recent research findings.

Chemical Properties

Benzenemethanol, 2-fluoro-α-(4-fluorophenyl)-α-phenyl- is a white crystalline solid with a molecular formula of C₁₅H₁₃FO₂. The molecular weight of this compound is approximately 250.26 g/mol. The presence of fluorine atoms in the structure imparts unique chemical and physical properties, such as increased lipophilicity and metabolic stability. These properties make it an attractive candidate for drug development, particularly in the design of small molecule inhibitors and receptor agonists.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. Its melting point is around 105°C, and it is stable under normal laboratory conditions. However, it should be stored in a cool, dry place to prevent degradation.

Synthesis Methods

The synthesis of Benzenemethanol, 2-fluoro-α-(4-fluorophenyl)-α-phenyl- has been extensively studied in the literature. One common approach involves the reaction of fluoro-substituted benzaldehyde with an appropriate phenyl Grignard reagent followed by reduction to the corresponding alcohol. This method typically yields high purity products with good yields.

An alternative synthetic route involves the coupling of fluoro-substituted benzyl chloride with a phenylboronic acid derivative using palladium-catalyzed cross-coupling reactions. This method offers excellent functional group tolerance and can be adapted to produce a variety of substituted analogs.

Biological Activities and Applications

Benzenemethanol, 2-fluoro-α-(4-fluorophenyl)-α-phenyl- has been investigated for its potential biological activities in various preclinical studies. Recent research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that the compound effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation.

In another study, researchers at the University of California demonstrated that Benzenemethanol, 2-fluoro-α-(4-fluorophenyl)-α-phenyl- selectively targets and induces apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes it a promising lead compound for the development of novel anticancer agents.

Beyond its therapeutic applications, this compound has also found use in the development of imaging agents for positron emission tomography (PET). The fluorine atoms in the structure can be labeled with radioisotopes such as fluorine-18, allowing for non-invasive monitoring of biological processes in vivo.

Current Research Trends

The ongoing research on Benzenemethanol, 2-fluoro-α-(4-fluorophenyl)-α-phenyl- is focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is the modification of the compound to enhance its bioavailability and reduce potential side effects. For example, researchers are investigating prodrug strategies to improve the oral absorption and stability of the compound.

Another active area of research involves the use of computational methods to predict and optimize the binding affinity of this compound to target proteins. Machine learning algorithms and molecular dynamics simulations are being employed to identify key structural features that contribute to its biological activity.

Conclusion

In conclusion, Benzenemethanol, 2-fluoro-α-(4-fluorophenyl)-α-phenyl- (CAS No. 128092-72-8) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical properties and biological activities make it an attractive candidate for further development as a therapeutic agent or imaging agent. Ongoing research efforts aim to optimize its pharmacological profile and expand its potential uses in various medical fields.